molecular formula C3H4ClF3 B15397865 1,1,2-Trifluoropropyl chloride CAS No. 134251-05-1

1,1,2-Trifluoropropyl chloride

Cat. No.: B15397865
CAS No.: 134251-05-1
M. Wt: 132.51 g/mol
InChI Key: PAMSAKFTIKWOCD-UHFFFAOYSA-N
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Description

It is structurally characterized by three fluorine atoms attached to the first and second carbons of a propane backbone, with a chlorine atom on the terminal carbon. Fluorinated alkyl chlorides are critical intermediates in pharmaceuticals, agrochemicals, and specialty materials due to fluorine’s electronegativity and ability to enhance metabolic stability and lipophilicity .

Properties

CAS No.

134251-05-1

Molecular Formula

C3H4ClF3

Molecular Weight

132.51 g/mol

IUPAC Name

1-chloro-1,1,2-trifluoropropane

InChI

InChI=1S/C3H4ClF3/c1-2(5)3(4,6)7/h2H,1H3

InChI Key

PAMSAKFTIKWOCD-UHFFFAOYSA-N

Canonical SMILES

CC(C(F)(F)Cl)F

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Analogues

(a) 1,2,3-Trichloropropane (CAS 96-18-4)
  • Molecular Formula : $ C3H5Cl_3 $
  • Key Differences: Halogen Substitution: Replaces fluorine with chlorine, leading to higher molecular weight (163.43 g/mol vs. ~144.5 g/mol for $ C3H4F_3Cl $) and increased density. Boiling Point: Chlorinated analogs typically exhibit higher boiling points due to stronger van der Waals forces. For example, 1,2,3-Trichloropropane has a boiling point of ~156°C, whereas fluorinated analogs (e.g., trifluoromethanesulfonyl chloride) boil at lower temperatures (29–32°C) .
(b) Fluorinated Amine Hydrochlorides ()

Examples:

  • (R)-1,1,1-Trifluoro-2-butylamine hydrochloride (CAS 1212120-62-1)
  • 2,2-Difluorocyclopropylamine hydrochloride (CAS 105614-25-3)
  • Key Differences :
    • Functional Group : Amine hydrochlorides are ionic salts, whereas 1,1,2-Trifluoropropyl chloride is a neutral haloalkane.
    • Reactivity : The chloride in 1,1,2-Trifluoropropyl chloride is more susceptible to nucleophilic substitution, whereas amine hydrochlorides participate in condensation or coupling reactions.
    • Applications : Fluorinated amines are used in chiral synthesis, while alkyl chlorides serve as alkylating agents or precursors to fluoropolymers .

Physical and Chemical Properties (Hypothetical Table)

Property 1,1,2-Trifluoropropyl Chloride* 1,2,3-Trichloropropane Trifluoromethanesulfonyl Chloride
Molecular Weight (g/mol) ~144.5 163.43 168.52
Boiling Point (°C) ~30–40 (estimated) 156 29–32
Density (g/mL) ~1.3 (estimated) 1.39 1.583
Reactivity High (SN2-prone) Moderate (less polarized C-Cl) High (sulfonyl chloride reactivity)

*Estimated based on fluorinated analogs.

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